Cas no 103702-29-0 (6-(bromomethyl)-1h-quinolin-2-one)

• Product Name: 6-(bromomethyl)-1h-quinolin-2-one
• CAS No: 103702-29-0
• MF: C₁₀H₈BrNO
• MW: 238.08062171936
• CID: 1138350
• PubChem ID: 13342171
• Update Time: 2025-04-20

6-(bromomethyl)-1h-quinolin-2-one Chemical and Physical Properties

Names and Identifiers

• 6-(bromomethyl)-1H-quinolin-2-one
• 6-(bromomethyl)quinolin-2(1H)-one
• 103702-29-0
• MFCD28662599
• SY295227
• SCHEMBL15230239
• DTXSID20537464
• 6-(bromomethyl)-1h-quinolin-2-one

• Inchi： 1S/C10H8BrNO/c11-6-7-1-3-9-8(5-7)2-4-10(13)12-9/h1-5H,6H2,(H,12,13)
• InChI Key： IHMILPDNXIBKGW-UHFFFAOYSA-N
• SMILES： BrCC1C=CC2=C(C=CC(N2)=O)C=1

Computed Properties

• Exact Mass: 236.97893g/mol
• Monoisotopic Mass: 236.97893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 29.1Ų